4-(6-(1H-pyrrol-1-yl)pyridazin-3-yl)-N,N-dimethylpiperazine-1-sulfonamide

• IUPAC Name: N,N-dimethyl-4-(6-pyrrol-1-ylpyridazin-3-yl)piperazine-1-sulfonamide
• InChI: InChI=1S/C14H20N6O2S/c1-17(2)23(21,22)20-11-9-19(10-12-20)14-6-5-13(15-16-14)18-7-3-4-8-18/h3-8H,9-12H2,1-2H3
• InChI Key: HOPHPANLLMVJQB-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)N1CCN(CC1)C2=NN=C(C=C2)N3C=CC=C3
• Molecular Formula: C14H20N6O2S
• Molecular Weight: 336.42 g/mol

Description

The compound “4-(6-(1H-pyrrol-1-yl)pyridazin-3-yl)-N,N-dimethylpiperazine-1-sulfonamide” is a complex organic molecule that contains several functional groups, including a pyrrole ring, a pyridazine ring, a piperazine ring, and a sulfonamide group. These functional groups suggest that this compound might have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of several heterocyclic rings. These rings can participate in a variety of chemical reactions and can form multiple tautomeric forms.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures are known to undergo a variety of reactions, including redox reactions, substitution reactions, and ring-opening reactions.

Scientific Research Applications

Antibacterial Applications

Sulfonamide derivatives have been extensively researched for their antibacterial properties. For instance, a study by Azab et al. (2013) explored the synthesis of novel heterocyclic compounds containing a sulfonamido moiety, demonstrating significant antibacterial activity against a variety of pathogens. This research underscores the potential of sulfonamide derivatives in developing new antibacterial agents (Azab, Youssef, & El-Bordany, 2013).

Antimicrobial and Antimalarial Activities

Sulfonamide and amide derivatives incorporating the piperazine ring have been synthesized and shown to possess in vitro antimicrobial activity against gram-positive and gram-negative bacteria, as well as antifungal and antimalarial activities. Bhatt, Kant, & Singh's (2016) work highlights the versatility of these compounds in addressing multiple infectious diseases, offering a foundation for further medicinal chemistry explorations (Bhatt, Kant, & Singh, 2016).

Pharmacological Activities

The pharmacological landscape of sulfonamide-based hybrid compounds is vast, encompassing antibacterial, anti-carbonic anhydrase, anti-obesity, diuretic, hypoglycemic, antithyroid, antitumor, and anti-neuropathic pain activities. Ghomashi et al. (2022) review the development of two-component sulfonamide hybrids, indicating the broad therapeutic potential of these compounds (Ghomashi, Ghomashi, Aghaei, & Massah, 2022).

Antitumor and Antibacterial Agents

Research on thiophene and N-substituted thieno[3,2-d] pyrimidine derivatives, including sulfonamide groups, has unveiled potent antitumor and antibacterial properties. These compounds have been evaluated for their efficacy against various cancer cell lines and bacterial strains, demonstrating the potential of sulfonamide derivatives in cancer and infection treatment (Hafez, Alsalamah, & El-Gazzar, 2017).

Synthesis and Biological Activity

The synthesis of sulfonamide derivatives containing heterocyclic compounds highlights their role as inhibitors of human carbonic anhydrases, which are critical in various biochemical processes. These compounds' ability to bind to active sites and inhibit enzyme activity underscores their importance in developing new therapeutic agents (Komshina, Маrtazova, Korsakov, Proskurina, Коtov, & Karavaeva, 2020).